Cas no 2227797-17-1 (rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine
• CAS No: 2227797-17-1
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5985618
• PubChem ID: 165611194
• Update Time: 2025-05-25

rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine
• EN300-1761765
• 2227797-17-1
• rac-[(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C8H12N2OS/c1-11-8-10-4-7(12-8)6-2-5(6)3-9/h4-6H,2-3,9H2,1H3/t5-,6+/m0/s1
• InChI Key： IIBHIYSVSPATEB-NTSWFWBYSA-N
• SMILES： S1C(=NC=C1[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine

Recent Advances in the Study of rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS: 2227797-17-1)

The compound rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS: 2227797-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropylmethanamine moiety, combined with the 2-methoxy-1,3-thiazol-5-yl group, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting enzymes involved in inflammatory and neurodegenerative pathways.

One of the most notable findings is the compound's potential as a modulator of the kynurenine pathway, which plays a critical role in immune regulation and neurological health. Preliminary in vitro studies have demonstrated its ability to inhibit specific enzymes in this pathway, suggesting its promise as a therapeutic agent for conditions such as depression, schizophrenia, and neurodegenerative diseases.

In addition to its biological activity, recent advancements in the synthetic routes for rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine have been reported. Improved methodologies have been developed to enhance yield and purity, making the compound more accessible for further research and development. These synthetic improvements are expected to facilitate large-scale production and accelerate preclinical studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to improve its selectivity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropylmethanamine represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing new treatments. Future studies will likely focus on its in vivo efficacy and safety profile, paving the way for potential clinical applications.